
Safety data sheet (SDS) for 4-(4-
Chlorophenoxy)aniline

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-(4-Chlorophenoxy)aniline

Cat. No.: B091003 Get Quote

An in-depth technical guide on the safety data sheet (SDS) for 4-(4-Chlorophenoxy)aniline is

provided for researchers, scientists, and drug development professionals.

Chemical Identification
Identifier Value

Chemical Name 4-(4-Chlorophenoxy)aniline

Synonyms
p-Chlorophenoxyaniline, 4-Chloro-4'-

aminodiphenyl ether[1]

CAS Number 101-79-1[1][2][3][4]

Molecular Formula C12H10ClNO[1][2][3]

Molecular Weight 219.67 g/mol [1][2][3][4]

Structure

InChI=1S/C12H10ClNO/c13-9-1-5-11(6-2-9)15-

12-7-3-10(14)4-8-12/h1-8H,14H2[3][4]

SMILES: Nc1ccc(Oc2ccc(Cl)cc2)cc1[3][4]
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Property Value Source

Physical State
Solid, brown crystalline solid[1]

[3][4]
Sigma-Aldrich, Chem-Impex

Melting Point 99-103 °C[3][4], 96-102°C[1] Sigma-Aldrich, Chem-Impex

Flash Point Not applicable[3][4] Sigma-Aldrich

Assay 97%[3][4], ≥ 99% (HPLC)[1] Sigma-Aldrich, Chem-Impex

Hazard Identification and Classification
This substance is classified as hazardous according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

GHS Pictograms:

Corrosion[3][4]

Exclamation mark[3][4]

Signal Word: Danger[3][4]
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Hazard Class Category Hazard Statement

Acute toxicity, oral 4
H302: Harmful if swallowed[3]

[4][5]

Skin corrosion/irritation 2
H315: Causes skin irritation[3]

[4][5]

Skin sensitization 1
H317: May cause an allergic

skin reaction[2][3][4]

Serious eye damage/eye

irritation
1

H318: Causes serious eye

damage[3][4]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[2][5]

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation[3][4][5]

Precautionary Statements:

A comprehensive list of precautionary statements includes:

Prevention: P280 (Wear protective gloves/protective clothing/eye protection/face protection)

[2][3][5].

Response:

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth[3][4].

P302 + P352: IF ON SKIN: Wash with plenty of soap and water[3][4].

P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician[2][3][4].
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While specific experimental reports for 4-(4-Chlorophenoxy)aniline are not publicly available,

the hazard classifications are typically determined using standardized protocols, such as those

established by the Organisation for Economic Co-operation and Development (OECD). The

following are detailed descriptions of the likely methodologies used.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)
This method is designed to classify a substance into a toxicity category based on the mortality

and clinical signs observed in a stepwise procedure with a reduced number of animals.

Principle: A stepwise procedure is used where a group of animals (typically three) of a single

sex (usually females) is dosed at a defined starting dose level. The outcome of this first step

determines the next step:

If mortality is observed, the test is repeated with a lower dose.

If no mortality occurs, a higher dose is used in the next step. This continues until the dose

that causes mortality in a certain proportion of animals is identified, allowing for

classification.

Animal Species: Typically, young adult female rats are used.

Dose Administration: The substance is administered in a single dose by gavage using a

stomach tube or a suitable intubation cannula.

Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days. A necropsy is

performed on all animals at the end of the observation period.

Skin Irritation/Corrosion - OECD Test Guideline 404
This guideline describes a procedure for the assessment of the irritant and/or corrosive

potential of a substance when applied to the skin.

Principle: The substance is applied to a small area of the skin of an experimental animal, and

the degree of irritation is evaluated at specified intervals.
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Animal Species: The albino rabbit is the preferred species.

Procedure:

A small area of the animal's back is clipped free of fur.

A dose of 0.5 g of the solid substance, moistened with a small amount of a suitable

vehicle, is applied to the skin and covered with a gauze patch.

The patch is left in place for a 4-hour exposure period.

After removal of the patch, the skin is examined for erythema (redness) and edema

(swelling) at 1, 24, 48, and 72 hours.

Scoring: The severity of the skin reactions is scored, and the substance is classified based

on the reversibility and severity of the observed lesions.

Serious Eye Damage/Eye Irritation - OECD Test
Guideline 405
This test evaluates the potential of a substance to cause eye irritation or serious eye damage.

Principle: A single dose of the substance is applied to the conjunctival sac of one eye of an

experimental animal, with the other eye serving as a control.

Animal Species: The albino rabbit is the recommended species.

Procedure:

0.1 g of the solid substance is instilled into the conjunctival sac of one eye.

The eyelids are held together for about one second.

The eye is examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72

hours after application.

Evaluation: The degree of eye irritation is scored, and the substance is classified based on

the nature and severity of the ocular lesions and their reversibility.
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Skin Sensitization - OECD Test Guideline 406 (Guinea
Pig Maximisation Test)
This guideline describes a procedure to determine the potential of a substance to cause skin

sensitization (allergic contact dermatitis).

Principle: The test involves an induction phase to sensitize the animals to the test substance,

followed by a challenge phase to elicit an allergic reaction.

Animal Species: The guinea pig is the animal of choice.

Procedure:

Induction Phase: This involves both intradermal injections of the test substance (with and

without an adjuvant to enhance the immune response) and a subsequent topical

application to the same area.

Rest Period: A 10-14 day rest period follows the induction phase.

Challenge Phase: A non-irritating concentration of the test substance is applied topically to

a naive area of the skin.

Assessment: The challenge sites are observed for signs of an allergic reaction (erythema

and edema) at 24 and 48 hours after patch removal. A substance is considered a sensitizer if

a positive response is observed in a specified number of test animals compared to a non-

sensitized control group.

First-Aid Measures
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Exposure Route First-Aid Measures

Inhalation
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.

Storage: Store at 2-8°C. Keep in a dry area.

Exposure Controls and Personal Protection
Engineering Controls: Handle in accordance with good industrial hygiene and safety

practice. Use personal protective equipment.

Personal Protective Equipment (PPE):

Eye/Face Protection: Eyeshields, face shields[3][4].

Skin Protection: Gloves, complete suit protecting against chemicals[3][4].

Respiratory Protection: Dust mask type N95 (US) or type P1 (EU EN 143) particle

respirator for nuisance exposures.

Logical Workflow for Safety Assessment

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates a logical workflow for the safety assessment and handling of

4-(4-Chlorophenoxy)aniline based on its known hazards.

1. Identification & Physicochemical Properties

2. Hazard Identification

3. Risk Management & Handling

4. Emergency Procedures

Identify Substance:
4-(4-Chlorophenoxy)aniline

CAS: 101-79-1

Review Physicochemical Properties:
- Solid

- Melting Point: 99-103 °C

GHS Classification:
- Acute Oral Toxicity (Cat. 4)

- Skin Irritation (Cat. 2)
- Eye Damage (Cat. 1)

- Skin Sensitization (Cat. 1)
- Respiratory Irritation (Cat. 3)

Leads to

Required Personal Protective Equipment (PPE):
- Gloves

- Safety Goggles / Face Shield
- Protective Clothing

- Respirator (if dust is generated)

Requires

Spill & Disposal:
- Avoid dust formation
- Sweep up and shovel

- Keep in suitable, closed containers for disposal

Informs

Engineering Controls:
- Use in well-ventilated area
- Local exhaust ventilation

First-Aid Measures:
- Inhalation: Fresh air, consult physician

- Skin: Wash with soap & water
- Eyes: Rinse with water for 15 min, consult physician

- Ingestion: Rinse mouth, consult physician

In case of
exposure

Storage:
- Store at 2-8°C

- Keep container tightly closed
- Store in a dry place
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Click to download full resolution via product page

Caption: Logical workflow for the safety assessment of 4-(4-Chlorophenoxy)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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